(2R)-2-Pyrazin-2-ylpropan-1-amine

• IUPAC Name: (2R)-2-pyrazin-2-ylpropan-1-amine
• InChI: InChI=1S/C7H11N3/c1-6(4-8)7-5-9-2-3-10-7/h2-3,5-6H,4,8H2,1H3/t6-/m1/s1
• InChI Key: SZCGQOBISAGMQL-ZCFIWIBFSA-N
• Canonical SMILES: CC(CN)C1=NC=CN=C1
• Isomeric SMILES: C[C@H](CN)C1=NC=CN=C1
• Molecular Formula: C7H11N3
• Molecular Weight: 137.18 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions and processes used to synthesize the compound. It often involves retrosynthetic analysis, which is a technique for planning an organic synthesis by disconnecting complex molecules into simpler precursor structures.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule and can be done using techniques like X-ray crystallography, NMR spectroscopy, etc.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, which is the step-by-step sequence of reactions by which the overall chemical change occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, etc. These properties can give insights into how the compound behaves under different conditions.

Safety And Hazards

This involves studying the potential risks associated with the compound. It includes understanding its toxicity, flammability, environmental impact, etc.

Future Directions

This involves predicting or suggesting further studies that could be done based on the current understanding of the compound.